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Cat. No.: B132973 Get Quote

An In-depth Technical Guide to Menaquinone-6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Menaquinone-6 (MK-6), a member

of the vitamin K2 family. It covers its discovery, physicochemical properties, biosynthesis,

biological roles, and detailed methodologies for its characterization.

Introduction to Menaquinone-6
Menaquinone-6 (MK-6) is a fat-soluble vitamin belonging to the menaquinone (MK-n), or

vitamin K2, family. These molecules are essential for various physiological processes.

Structurally, all menaquinones feature a 2-methyl-1,4-naphthoquinone ring, which is the active

moiety. They are distinguished by the length of the polyisoprenoid side chain at the 3-position.

[1][2] MK-6 possesses a side chain composed of six unsaturated isoprene units.[3]

While phylloquinone (vitamin K1) is primarily obtained from leafy green vegetables,

menaquinones are predominantly of microbial origin, synthesized by bacteria in the gut and

found in fermented foods.[1][4] MK-6 has been identified as a major isoprenoid quinone in

certain bacteria, such as Campylobacter jejuni and Wolinella succinogenes.[5] Menaquinones,

including MK-6, function as vital electron carriers in bacterial anaerobic respiration and act as

essential cofactors for key enzymatic reactions in humans.[6][7]
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The fundamental characteristics of Menaquinone-6 are summarized below. This data is crucial

for its detection, quantification, and the design of drug delivery systems.

Property Value Reference

CAS Number 84-81-1 [8]

Molecular Formula C₄₁H₅₆O₂ [5][8]

Molecular Weight 580.88 g/mol [8]

IUPAC Name

2-

[(2E,6E,10E,14E,18E)-3,7,11,1

5,19,23-hexamethyltetracosa-

2,6,10,14,18,22-hexaenyl]-3-

methylnaphthalene-1,4-dione

[5]

Synonyms
Farnoquinone, MK-6, Vitamin

K2(30)
[8]

Appearance Crystalline solid [8]

Storage 2°C - 8°C, protect from light [8]

Biosynthesis of Menaquinones
Menaquinones are synthesized by bacteria via the shikimate pathway.[6][9] The biosynthesis of

the characteristic naphthoquinone ring is a multi-step enzymatic process that diverges from the

synthesis of ubiquinone at the level of chorismate.[9][10] The isoprenoid side chain is

synthesized through the non-mevalonate pathway (MEP pathway).[9]

The key steps for the formation of the menaquinone molecule are:

Chorismate Conversion: Chorismate, an intermediate of the shikimate pathway, is converted

to isochorismate by the enzyme Isochorismate Synthase (MenF).[6]

Addition of α-ketoglutarate: Isochorismate is then conjugated with a succinyl semialdehyde

anion (derived from the decarboxylation of α-ketoglutarate) by SEPHCHC synthase (MenD)

to form 2-succinyl-5-enolpyruvyl-6-hydroxy-3-cyclohexene-1-carboxylic acid (SEPHCHC).

[11][12]
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Formation of the Naphthoquinone Ring: Through a series of enzymatic reactions involving

MenC, MenE, and MenB, SEPHCHC is converted into the bicyclic aromatic compound 1,4-

dihydroxy-2-naphthoic acid (DHNA).[6]

Prenylation: The enzyme DHNA-octaprenyltransferase (MenA) catalyzes the attachment of

the polyisoprenoid side chain (in this case, a 30-carbon hexaprenyl chain) to DHNA, forming

Demethylmenaquinone (DMK).[10][13]

Methylation: The final step is the methylation of the naphthoquinone ring by a

methyltransferase (MenG), which converts DMK into the final Menaquinone (MK) molecule.

[9]
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Bacterial Biosynthesis Pathway of Menaquinone-6.

Biological Role and Mechanism of Action
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The primary role of all vitamin K forms, including MK-6, is to serve as a cofactor for the enzyme

gamma-glutamyl carboxylase (GGCX).[14] This enzyme catalyzes the post-translational

carboxylation of specific glutamate (Glu) residues into gamma-carboxyglutamate (Gla) residues

on vitamin K-dependent proteins (VKDPs). This modification is critical for their biological

activity, enabling them to bind calcium ions.[14]

Key processes involving menaquinones include:

Blood Coagulation: Activation of clotting factors in the liver.

Bone Metabolism: Carboxylation of osteocalcin, a protein essential for bone mineralization.

Cardiovascular Health: Activation of Matrix Gla Protein (MGP), an inhibitor of vascular

calcification.[14]

The vitamin K cycle allows for the recycling of vitamin K, making it available for repeated use

by GGCX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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